Cas no 1261918-29-9 (Methyl 5-(3-cyano-4-hydroxyphenyl)-2-fluorobenzoate)
1261918-29-9 structure
Product Name:Methyl 5-(3-cyano-4-hydroxyphenyl)-2-fluorobenzoate
CAS No:1261918-29-9
MF:C15H10FNO3
MW:271.243207454681
MDL:MFCD18314492
CID:1219625
PubChem ID:53220166
Update Time:2025-04-20
Methyl 5-(3-cyano-4-hydroxyphenyl)-2-fluorobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-(3-cyano-4-hydroxyphenyl)-2-fluorobenzoate
- DTXSID70684937
- Methyl 3'-cyano-4-fluoro-4'-hydroxy[1,1'-biphenyl]-3-carboxylate
- MFCD18314492
- 1261918-29-9
- 2-Cyano-4-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95%
- 2-CYANO-4-(4-FLUORO-3-METHOXYCARBONYLPHENYL)PHENOL
-
- MDL: MFCD18314492
- Inchi: 1S/C15H10FNO3/c1-20-15(19)12-7-10(2-4-13(12)16)9-3-5-14(18)11(6-9)8-17/h2-7,18H,1H3
- InChI Key: WNYNIOCWAJQHDR-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1C(=O)OC)C1C=CC(=C(C#N)C=1)O
Computed Properties
- Exact Mass: 271.06447134g/mol
- Monoisotopic Mass: 271.06447134g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 70.3Ų
Methyl 5-(3-cyano-4-hydroxyphenyl)-2-fluorobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB320535-5 g |
2-Cyano-4-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95%; . |
1261918-29-9 | 95% | 5g |
€1,159.00 | 2022-08-31 | |
| abcr | AB320535-5g |
2-Cyano-4-(4-fluoro-3-methoxycarbonylphenyl)phenol, 95%; . |
1261918-29-9 | 95% | 5g |
€1159.00 | 2024-04-20 |
Methyl 5-(3-cyano-4-hydroxyphenyl)-2-fluorobenzoate Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
1261918-29-9 (Methyl 5-(3-cyano-4-hydroxyphenyl)-2-fluorobenzoate) Related Products
- 1261964-98-0(2-Cyano-5-(4-fluoro-3-methoxycarbonylphenyl)phenol)
- 1261894-97-6(2-Cyano-5-(3-fluoro-4-methoxycarbonylphenyl)phenol)
- 1261889-94-4(2-Cyano-5-(2-fluoro-5-methoxycarbonylphenyl)phenol)
- 1261964-35-5(5-(4-Carboxy-3-fluorophenyl)-2-cyanophenol)
- 1261918-27-7(2-Cyano-4-(3-fluoro-5-methoxycarbonylphenyl)phenol)
- 1261889-80-8(2-Cyano-5-(2-fluoro-4-methoxycarbonylphenyl)phenol)
- 1111132-38-7(4-(4-Fluoro-3-methoxycarbonylphenyl)-2-formylphenol)
- 1261942-53-3(2-Cyano-5-[4-(ethoxycarbonyl)-3-fluorophenyl]phenol)
- 1261975-83-0(2-Cyano-5-(3-fluoro-5-methoxycarbonylphenyl)phenol)
- 1261891-94-4(Ethyl 4-(3-cyano-4-hydroxyphenyl)-2-fluorobenzoate)
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